Unii-63FJ7LF55O
Overview
Description
“Unii-63FJ7LF55O” is also known as GSK2798745 . It is a small molecule that is currently under investigation in clinical trials .
Molecular Structure Analysis
The molecular structure of GSK2798745 is represented by the chemical formula C25H28N6O3 . The average weight of the molecule is 460.538 and the monoisotopic weight is 460.222288786 .Scientific Research Applications
Advanced Material Synthesis
Research in the field of chemical sciences emphasizes the development of novel materials, crucial for technological advancements across various industries. A pivotal example is the electronics industry, where discoveries in semiconducting materials have led to significant technological evolution, demonstrating the interplay between scientific discovery and technological development (Cushing, Kolesnichenko, & O'Connor, 2004).
Environmental Modeling
In environmental science, large scientific applications like the Unified Air Pollution Model (UNI-DEM) are continuously developed and experimented on by various institutes in Europe. This model exemplifies the collaborative and distributed computing environments necessary for handling large-scale environmental data (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Nanotechnology Research
In the realm of nanotechnology, the University Nanosat Program (UNP) represents a collaborative effort across various organizations to develop nanosatellites. This program highlights the integration of government and academia in advancing aerospace technologies and nurturing the next generation of professionals in this field (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
Scientific Computing Tools
The development of tools for performance analysis of scientific applications on advanced computing platforms is crucial. HPCToolkit, for instance, aids in identifying bottlenecks in parallel codes, essential for addressing problems in various scientific domains (Tallent, Mellor-Crummey, Adhianto, Fagan, & Krentel, 2008).
Scientific and Technical Achievement Transformation
Accelerating the transformation of scientific and technical achievements, especially in universities, has been a focal point. This process is integral for addressing national economic construction and developing a cost-effective scientific and technological industry (Xian-guo, 2004).
Plasmon-Exciton Coupling Research
Research in nanodisk–J‐aggregate complexes reveals insights into plasmon–exciton coupling. Such studies are supported by leading scientific organizations and contribute to understanding complex interactions at the nanoscale (Zheng, Juluri, Jensen, Ahmed, Lu, Jensen, & Huang, 2010).
Joint Institute for Nuclear Research (JINR)
The JINR serves as an internationally renowned research center integrating theoretical and experimental studies with the development of cutting-edge technologies and education. It exemplifies international collaboration in scientific research and technology development (Matveev, 2016).
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-[[(5S,7S)-3-[5-(2-hydroxypropan-2-yl)pyrazin-2-yl]-7-methyl-2-oxo-1-oxa-3-azaspiro[4.5]decan-7-yl]methyl]benzimidazole-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N6O3/c1-23(2,33)20-11-28-21(12-27-20)31-15-25(34-22(31)32)8-4-7-24(3,13-25)14-30-16-29-18-6-5-17(10-26)9-19(18)30/h5-6,9,11-12,16,33H,4,7-8,13-15H2,1-3H3/t24-,25-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URCMKDJBULWNAI-DQEYMECFSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1)CN(C(=O)O2)C3=NC=C(N=C3)C(C)(C)O)CN4C=NC5=C4C=C(C=C5)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCC[C@]2(C1)CN(C(=O)O2)C3=NC=C(N=C3)C(C)(C)O)CN4C=NC5=C4C=C(C=C5)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N6O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[(5S,7S)-3-[5-(2-hydroxypropan-2-yl)pyrazin-2-yl]-7-methyl-2-oxo-1-oxa-3-azaspiro[4.5]decan-7-yl]methyl]benzimidazole-5-carbonitrile | |
CAS RN |
1419609-94-1 | |
Record name | GSK-2798745 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1419609941 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | GSK2798745 | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB16033 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | GSK-2798745 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/63FJ7LF55O | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.